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A comprehensive overview for researchers, scientists, and drug development professionals.

The VWR catheter with catalog number Z8554052021 is a critical tool for a variety of research

applications, particularly in preclinical studies involving animal models. Its specific design and

material composition make it suitable for vascular access for substance administration, blood

sampling, and physiological monitoring. This guide provides an in-depth look at its intended

use, technical specifications, and common experimental protocols.

Intended Use and Applications
The VWR catheter Z8554052021 is primarily intended for use in laboratory research settings

with animal models. Its key applications include:

Intravenous (IV) Drug Administration: The catheter provides a reliable and sterile conduit for

the systemic delivery of novel therapeutic agents, test compounds, and control substances.

Its precise dimensions allow for controlled infusion rates, which is critical for pharmacokinetic

and pharmacodynamic (PK/PD) studies.

Serial Blood Sampling: Researchers can perform serial blood draws to analyze drug

concentrations, biomarkers, and other physiological parameters over time without causing

undue stress to the animal from repeated needle punctures.

Fluid and Nutrient Infusion: In studies requiring long-term vascular access, this catheter can

be used for the continuous infusion of fluids, nutrients, or other supportive therapies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12374733?utm_src=pdf-interest
https://www.benchchem.com/product/b12374733?utm_src=pdf-body
https://www.benchchem.com/product/b12374733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physiological Monitoring: The catheter can be connected to pressure transducers for the

direct measurement of arterial or venous blood pressure, providing valuable data for

cardiovascular research.

Technical Specifications
While detailed specifications for the VWR catheter Z8554052021 are not publicly available,

catheters of this type used in research typically possess the following characteristics. It is

crucial for researchers to verify the exact specifications from the product's packaging or

accompanying documentation before use.

Parameter Typical Specification Significance in Research

Material
Medical-grade Polyurethane or

Silicone

Biocompatible materials

reduce the risk of thrombosis

and inflammation during in-

dwelling periods.

Gauge Size Varies (e.g., 2Fr, 3Fr)

The appropriate gauge is

selected based on the size of

the animal and the target

vessel to ensure proper fit and

minimize trauma.

Length Varies (e.g., 5 cm, 10 cm)

The length must be suitable for

reaching the desired

anatomical location from the

insertion site.

Catheter Type Single-lumen

A single-lumen design is

standard for basic infusion and

sampling procedures.

Sterility Ethylene Oxide (EtO) Sterilized

Sterility is essential to prevent

catheter-related bloodstream

infections.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12374733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12374733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following are generalized protocols for common research applications of a vascular access

catheter. Researchers must adapt these protocols to their specific study design, animal model,

and institutional animal care and use committee (IACUC) guidelines.

Catheter Implantation (Rodent Model)
This protocol describes the surgical implantation of a vascular catheter into the jugular vein of a

rat, a common procedure for enabling chronic vascular access.
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Pre-Operative Phase

Surgical Phase

Post-Operative Phase

Anesthetize Animal

Administer Analgesia

Shave and Sanitize Surgical Area

Make Incision and Expose Jugular Vein

Proceed to Surgery

Ligate Cranial Aspect of Vein

Create Small Venotomy

Insert Catheter and Secure with Suture

Tunnel Catheter Subcutaneously to Exit Site

Close Incision

Complete Implantation

Flush Catheter with Heparinized Saline

Monitor Animal During Recovery
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Blood Sampling Timepoints

Day 0: Catheter Implantation & Recovery

Day 1-3: Animal Acclimation

Day 4: Administer Test Compound via Catheter

t = 5 min

Start Sampling

t = 15 min

t = 30 min

t = 1 hr

t = 2 hr

t = 4 hr

t = 8 hr

t = 24 hr

Process Blood Samples (e.g., Centrifuge for Plasma)

Analyze Samples (e.g., LC-MS/MS)

Pharmacokinetic Analysis of Concentration-Time Data
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Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12374733#intended-use-of-vwr-catheter-
z8554052021-in-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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